Cas no 1701730-53-1 (5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine)

5-Bromo-1-[(5-bromopyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine is a brominated heterocyclic compound featuring both a pyridine and a 1,2,4-triazole moiety. Its molecular structure, incorporating two bromine substituents, enhances its reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the triazol-3-amine group contributes to its versatility in forming derivatives or metal complexes, making it valuable for applications in medicinal chemistry and catalysis. The compound's stability under standard conditions and well-defined reactivity profile ensure consistent performance in synthetic pathways. Its dual bromine functionality also facilitates further functionalization, enabling tailored modifications for targeted research or industrial applications.
5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine structure
1701730-53-1 structure
Product Name:5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine
CAS No:1701730-53-1
MF:C8H7Br2N5
MW:332.98267865181
CID:5962645
PubChem ID:103098755
Update Time:2025-06-08

5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine
    • 5-bromo-1-[(5-bromopyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
    • 1701730-53-1
    • EN300-1105370
    • Inchi: 1S/C8H7Br2N5/c9-5-1-2-6(12-3-5)4-15-7(10)13-8(11)14-15/h1-3H,4H2,(H2,11,14)
    • InChI Key: AVWIMKIXPAENBA-UHFFFAOYSA-N
    • SMILES: BrC1=NC(N)=NN1CC1C=CC(=CN=1)Br

Computed Properties

  • Exact Mass: 332.90477g/mol
  • Monoisotopic Mass: 330.90682g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 69.6Ų

5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>

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Additional information on 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1701730-53-1)

The compound 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1701730-53-1) is a brominated heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both a 1,2,4-triazole and a pyridine moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for heterocyclic compounds like 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine has surged due to their role in developing small-molecule inhibitors and enzyme modulators. This compound’s dual bromine substitution enhances its reactivity, enabling selective functionalization for targeted applications. Its CAS No. 1701730-53-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of this compound lies in its structural tunability. The presence of the 1,2,4-triazol-3-amine group allows for further derivatization, making it a valuable scaffold for designing antimicrobial agents or kinase inhibitors. Industry professionals often explore its structure-activity relationships (SAR) to optimize efficacy in therapeutic or agricultural contexts. Such studies are pivotal in addressing global challenges like antibiotic resistance and pest management.

From a synthetic perspective, 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine is synthesized via multistep organic reactions, including nucleophilic substitution and cyclization. Its purity and stability are critical for reproducibility in research, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. These protocols ensure compliance with Good Laboratory Practices (GLP), a topic of high interest in quality control discussions.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating solvent-free synthesis methods to reduce waste, aligning with the Principles of Green Chemistry. Such innovations are frequently highlighted in scientific literature and patent filings, underscoring the compound’s role in sustainable industrial processes.

In summary, 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1701730-53-1) exemplifies the intersection of chemical innovation and practical applications. Its adaptability in drug design and agrochemical development positions it as a compound of enduring scientific and commercial value. As research progresses, its potential to address emerging health and agricultural needs will likely expand, reinforcing its importance in modern chemistry.

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